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Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of chemical compounds in industrial applications necessitates a thorough

evaluation of their environmental footprint. This guide provides a detailed comparison of the

environmental impact of two fuel oxygenates: 2-Methoxy-2-methylheptane and Ethyl tert-butyl

ether (ETBE). This analysis is based on available experimental data and aims to assist

researchers and professionals in making informed decisions.

Executive Summary
Both 2-Methoxy-2-methylheptane and ETBE are utilized as fuel additives to enhance octane

ratings and improve combustion efficiency. Their environmental profiles, however, present

distinct differences. 2-Methoxy-2-methylheptane is characterized by its lower water solubility,

suggesting a reduced risk of groundwater contamination compared to more soluble ethers.

Conversely, ETBE is produced partially from renewable ethanol and has been observed to

lower the Reid Vapor Pressure (RVP) of gasoline, thereby reducing evaporative emissions.

This guide delves into a quantitative comparison of their biodegradability, aquatic toxicity, and

potential for air pollution.
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The following tables summarize the key environmental data for 2-Methoxy-2-methylheptane
and ETBE. It is important to note that the data has been compiled from various sources and

may not have been generated under identical experimental conditions.

Table 1: Biodegradability

Parameter
2-Methoxy-2-
methylheptane

ETBE Test Guideline

Ready

Biodegradability

Not readily

biodegradable[1]

Not readily

biodegradable
OECD 301F[1]

Degradation Rate 32% after 28 days[1]

90% completion within

10 days in attached

microcosms[2]

OECD 301F /

Microcosm Study[1][2]

Classification
Not readily

biodegradable[1]

Inherently

biodegradable, but

slow degradation

kinetics[3]

ECHA Classification

Table 2: Aquatic Toxicity
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Parameter
2-Methoxy-2-
methylheptane

ETBE Test Guideline

Acute Toxicity to Fish

(Oncorhynchus

mykiss)

96-hour LC50 > 100

mg/L (nominal)[4]

96-hour LC50 = 905

mg/L
OECD 203

Acute Toxicity to

Invertebrates

(Daphnia magna)

48-hour EC50 > 100

mg/L

48-hour EC50 = 780

mg/L
OECD 202

Toxicity to Algae

(Pseudokirchneriella

subcapitata)

72-hour ErC50 > 100

mg/L

72-hour EC50 = 136

mg/L
OECD 201

GHS Classification

Aquatic Chronic 3:

Harmful to aquatic life

with long lasting

effects[5]

Not classified as

hazardous to the

aquatic environment

ECHA Classification

Table 3: Air Pollution Potential

Parameter
2-Methoxy-2-
methylheptane

ETBE Test Method

Reid Vapor Pressure

(RVP) of pure

substance

Data not available 28 kPa[6] ASTM D323

Effect on Gasoline

RVP
Data not available

Decreases gasoline

RVP[7][8][9]
Various

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the interpretation and

replication of the presented data.
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Biodegradability Testing (OECD 301F: Manometric
Respirometry Test)
The ready biodegradability of both 2-Methoxy-2-methylheptane and ETBE was assessed

using the OECD 301F guideline. This method evaluates the aerobic biodegradation of a

chemical substance by microorganisms.

Methodology:

Test System: A defined volume of mineral medium containing the test substance at a known

concentration is inoculated with a small number of microorganisms from a mixed population

(e.g., activated sludge from a wastewater treatment plant).

Incubation: The test vessels are sealed and incubated in the dark at a constant temperature

(typically 20-25°C) for 28 days.

Measurement: The consumption of oxygen is measured over the 28-day period using a

manometric respirometer. This consumption is a result of the microbial respiration of the test

substance.

Calculation: The percentage of biodegradation is calculated as the ratio of the oxygen

consumed by the microorganisms to the theoretical oxygen demand (ThOD) of the test

substance.

Pass Criteria: A substance is considered "readily biodegradable" if it reaches at least 60%

biodegradation within a 10-day window during the 28-day test period.

Aquatic Toxicity Testing
The aquatic toxicity of the compounds was evaluated using standardized OECD guidelines for

fish, aquatic invertebrates, and algae.

1. Acute Toxicity Test for Fish (OECD 203)

Test Organism: Rainbow trout (Oncorhynchus mykiss).
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Methodology: Fish are exposed to a range of concentrations of the test substance in water

for 96 hours. Mortality and other sublethal effects are observed. The LC50 (lethal

concentration for 50% of the test organisms) is determined.

2. Acute Immobilisation Test for Aquatic Invertebrates (OECD 202)

Test Organism:Daphnia magna.

Methodology: Daphnids are exposed to various concentrations of the test substance for 48

hours. The concentration at which 50% of the daphnids are unable to swim (immobilized) is

determined as the EC50.

3. Alga, Growth Inhibition Test (OECD 201)

Test Organism: Green algae (Pseudokirchneriella subcapitata).

Methodology: Algal cultures are exposed to different concentrations of the test substance for

72 hours. The inhibition of cell growth is measured, and the ErC50 (the concentration

causing a 50% reduction in growth rate) is calculated.

Reid Vapor Pressure (RVP) Measurement (ASTM D323)
The RVP is a measure of the volatility of gasoline and is determined according to the ASTM

D323 standard test method.

Methodology:

Apparatus: A specific apparatus consisting of a liquid chamber and a vapor chamber is used.

Sample Preparation: The gasoline sample is chilled and saturated with air at 0-1°C.

Procedure: The chilled sample is placed in the liquid chamber, which is then connected to

the vapor chamber. The assembled apparatus is immersed in a water bath at 37.8°C

(100°F).

Measurement: The pressure inside the apparatus is measured with a pressure gauge, and

this reading is the Reid Vapor Pressure.
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Signaling Pathways and Experimental Workflows
To visually represent the logical flow of the environmental impact assessment, the following

diagrams are provided.
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Caption: Workflow for Environmental Impact Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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